N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,5-difluorobenzenesulfonamide

• IUPAC Name: N-[3-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C17H13F2N3O2S2/c18-12-4-5-14(19)16(9-12)26(23,24)21-13-3-1-2-11(8-13)15-10-22-6-7-25-17(22)20-15/h1-5,8-10,21H,6-7H2
• InChI Key: KRZHSKXBZQHVDR-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC(=CC=C3)NS(=O)(=O)C4=C(C=CC(=C4)F)F
• Molecular Formula: C17H13F2N3O2S2
• Molecular Weight: 393.4 g/mol

Description

The compound “N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,5-difluorobenzenesulfonamide” belongs to the class of imidazothiazoles. Imidazothiazoles are heterocyclic compounds containing an imidazole ring fused to a thiazole ring. These compounds have been found to exhibit a broad range of pharmaceutical applications as anticancer and antiviral drugs, antioxidants, immunomodulatory and tuberculostatic agents.

Synthesis Analysis

The synthesis of imidazothiazoles is often based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds. The outcome of this reaction depends on the structure of the starting bromo ketone.

Chemical Reactions Analysis

The chemical reactions involving imidazothiazoles are diverse and depend on the substituents present on the ring. For instance, 6-Arylidene-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5(6H)-ones reacted with N-alkylazomethine ylides by [2+3] cycloaddition mechanism.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For instance, the IR spectrum of a related compound showed peaks at 1640 cm-1 (C=C) and 1708 cm-1 (C=O).

Scientific Research Applications

Anticancer Activity

Imidazo[2,1-b][1,3]thiazoles have shown potential as anticancer agents . . The structure of these compounds allows for interaction with specific cellular targets, which may inhibit cancer cell proliferation.

Antimicrobial Properties

. This includes antibacterial, antifungal, and antiviral properties, making them valuable in the development of new antibiotics and antiseptics.

Anti-inflammatory Uses

. They can modulate the body’s inflammatory response, providing relief from pain and swelling.

Antitubercular Potential

. This highlights the potential use of these compounds in combating tuberculosis.

Kinase Inhibition

. Kinases are enzymes that play a crucial role in signal transduction and cell regulation, and their inhibition can be a strategy for treating various diseases, including cancer.

Antioxidant Effects

, helping to protect cells from damage caused by free radicals. This property is beneficial in preventing oxidative stress-related diseases.

Anthelmintic Applications

. They are effective in treating infections caused by parasitic worms.

Asymmetric Synthesis Catalysts

. This is important in the production of chiral substances, which are essential in pharmaceuticals.

Mechanism of Action

The mechanism of action of imidazothiazoles depends on their specific structure and the target they interact with. Some imidazothiazoles have been found to exhibit antiparasitic, antioxidant, anticonvulsant, and antimicrobial properties.

Future Directions

The future research directions for imidazothiazoles could involve exploring their potential applications in medicine, particularly as anticancer and antiviral agents. Additionally, the synthesis of new imidazothiazole derivatives and the study of their properties could be a promising area of research.